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Introduction
Lu AE98134 is a positive modulator of the voltage-gated sodium channel Nav1.1.[1][2] This

channel is highly expressed in fast-spiking interneurons, which play a crucial role in regulating

neuronal network activity.[1] By potentiating Nav1.1, Lu AE98134 enhances the excitability of

these interneurons, leading to an increase in their firing frequency and a reduction in the action

potential threshold.[1] This modulation of neuronal activity results in downstream effects on

intracellular calcium dynamics, which can be effectively monitored using calcium imaging

techniques.

These application notes provide a comprehensive overview of the use of Lu AE98134 in

calcium imaging experiments. Detailed protocols for cell culture, dye loading, and data

acquisition are provided, along with representative data and visualizations of the underlying

signaling pathways and experimental workflows.

Mechanism of Action
Lu AE98134 acts as a positive modulator of Nav1.1 channels by shifting the voltage

dependence of activation to more negative potentials, slowing inactivation, and promoting a

persistent sodium current.[1] This leads to an increased sodium influx upon depolarization,

thereby enhancing neuronal excitability. The increased firing of action potentials triggers the

opening of voltage-gated calcium channels (VGCCs), resulting in an influx of extracellular
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calcium and a transient increase in intracellular calcium concentration. This rise in intracellular

calcium can be visualized and quantified using calcium-sensitive fluorescent indicators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The sodium channel activator Lu AE98134 normalizes the altered firing properties of fast
spiking interneurons in Dlx5/6+/- mice [pubmed.ncbi.nlm.nih.gov]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: Calcium Imaging with
Lu AE98134]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b357949#calcium-imaging-techniques-with-lu-
ae98134-application]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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